Cas no 1290962-37-6 (Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate)
1290962-37-6 structure
Product Name:Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate
CAS No:1290962-37-6
MF:C8H11IN2O2
MW:294.089614152908
CID:5207490
Update Time:2023-08-25
Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate
- Methyl4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate
- methyl 4-iodo-5-propan-2-yl-1H-pyrazole-3-carboxylate
- 4-Iodo-5-isopropyl-2H-pyrazole-3-carboxylic acid methyl ester
- 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-(1-methylethyl)-, methyl ester
-
- Inchi: 1S/C8H11IN2O2/c1-4(2)6-5(9)7(11-10-6)8(12)13-3/h4H,1-3H3,(H,10,11)
- InChI Key: SLNZWLBSMLGBQZ-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)OC)=NNC=1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 199
- XLogP3: 2.2
- Topological Polar Surface Area: 55
Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM493039-1g |
Methyl4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate |
1290962-37-6 | 97% | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM493039-5g |
Methyl4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate |
1290962-37-6 | 97% | 5g |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609599-1g |
Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate |
1290962-37-6 | 97% | 1g |
¥1323.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609599-5g |
Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate |
1290962-37-6 | 97% | 5g |
¥3948.0 | 2023-04-03 |
Methyl 4-iodo-3-isopropyl-1H-pyrazole-5-carboxylate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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